4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11ClN4OS/c1-6-7(2)19-12(8(6)4-14)16-11(18)10-9(13)5-15-17(10)3/h5H,1-3H3,(H,16,18)
• InChI Key: ANNUERYZXNNYOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(C=NN2C)Cl)C
• Molecular Formula: C12H11ClN4OS
• Molecular Weight: 294.76 g/mol

Description

4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound used in scientific research. It is a pyrazole-based compound that has been found to have potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been found to inhibit the activity of various enzymes and proteins involved in inflammation, cancer, and bacterial infections. It has also been found to have neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit cancer cell growth, and inhibit bacterial growth. It has also been found to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide in lab experiments include its potential therapeutic applications in various fields of medicine, its anti-inflammatory, anti-cancer, and anti-bacterial properties, and its neuroprotective effects. The limitations of using this compound in lab experiments include its unknown mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide. These include further studies on its mechanism of action, its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders, and its potential use in combination therapy with other drugs. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide involves the reaction of 3-cyano-4,5-dimethyl-2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-chloro-1-methylpyrazole-5-amine to form the desired compound.

Scientific Research Applications

4-chloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.